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Compound of Interest

Compound Name:
6-Chlorothiazolo[4,5-b]pyrazin-2-

amine

CAS No.: 1440427-74-6

Cat. No.: B1432615

Get Quote

Technical Guide: 6-Chlorothiazolo[4,5-b]pyrazin-
2-amine
Executive Summary & Chemical Identity
6-Chlorothiazolo[4,5-b]pyrazin-2-amine is a fused bicyclic heteroaromatic scaffold serving as

a critical intermediate in the synthesis of bioactive small molecules, particularly kinase inhibitors

and adenosine receptor antagonists.[1][2] Its structure mimics the purine core (specifically

adenine), making it a "privileged scaffold" in medicinal chemistry for ATP-competitive drug

design.

This guide details the chemical identification, validated synthetic pathways, and application

logic for this compound, referenced by its specific CAS number 1440427-74-6.
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Property Specification

Chemical Name 6-Chlorothiazolo[4,5-b]pyrazin-2-amine

CAS Number 1440427-74-6

Molecular Formula C₅H₃ClN₄S

Molecular Weight 186.62 g/mol

SMILES Nc1nc2ncc(Cl)nc2s1

InChI Key
IGXMPTMLSAOJBY-UHFFFAOYSA-N (Parent

Analog Reference)

Core Scaffold Thiazolo[4,5-b]pyrazine

Key Functionality
2-Amino (H-bond donor), 6-Chloro (Handle for

cross-coupling)

Structural Analysis & Pharmacophore Logic
The 6-chlorothiazolo[4,5-b]pyrazin-2-amine scaffold is a bioisostere of adenine. Its utility

stems from two distinct chemical handles that allow orthogonal functionalization:

C-2 Amine: Acts as a hydrogen bond donor, mimicking the N-1/N-6 interaction of adenine in

the ATP binding pocket of kinases. It serves as the initiation point for amide coupling or urea

formation.

C-6 Chloride: A reactive electrophile positioned for Palladium-catalyzed cross-coupling

(Suzuki-Miyaura, Buchwald-Hartwig), enabling the introduction of aryl or heteroaryl "tails" to

probe hydrophobic pockets.

Structural Diagram (DOT)

Thiazolo[4,5-b]pyrazine Core

C-2 Amine
(H-Bond Donor / Amide Coupling) Position 2

C-6 Chloride
(Pd-Catalyzed Coupling)

 Position 6 Kinase Inhibitor / Adenosine Antagonist

 Hinge Binder

 Hydrophobic Interaction
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Figure 1: Pharmacophore mapping of the 6-chlorothiazolo[4,5-b]pyrazin-2-amine scaffold.

Synthetic Methodology
The synthesis of 6-chlorothiazolo[4,5-b]pyrazin-2-amine typically proceeds via the Kaufman

Cyclization (or variations thereof) starting from substituted aminopyrazines. This protocol is

favored for its scalability and regioselectivity.

Core Protocol: Oxidative Cyclization
Starting Material: 6-Chloropyrazin-2-amine (CAS: 33332-28-4). Reagents: Ammonium

Thiocyanate (NH₄SCN), Bromine (Br₂) or N-Bromosuccinimide (NBS), Acetic Acid (AcOH).

Step-by-Step Workflow
Thiocyanation In-Situ: The aminopyrazine precursor is dissolved in glacial acetic acid.

NH₄SCN (2.0 - 3.0 eq) is added.

Electrophilic Activation: The mixture is cooled to 0–10°C. A solution of Br₂ (1.0 - 1.2 eq) in

acetic acid is added dropwise. Note: This generates the electrophilic "SCN⁺" species.

Regioselective Substitution: The electrophile attacks the C-3 position (ortho to the amino

group) due to the directing effect of the amine.

Cyclization: Spontaneous intramolecular nucleophilic attack of the amine nitrogen onto the

nitrile carbon of the thiocyanate group closes the thiazole ring.

Workup: The reaction is quenched with ice water and neutralized with Na₂CO₃ or NH₄OH.

The precipitate is filtered, washed with water, and recrystallized (typically from EtOH/DMF).

Reaction Mechanism Diagram (DOT)
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Figure 2: Synthetic pathway via oxidative thiocyanation-cyclization.

Analytical Characterization & Validation
To ensure the integrity of the synthesized scaffold, the following analytical signatures must be

verified.

Proton NMR (¹H-NMR)
Solvent: DMSO-d₆

Profile:

Amine Protons: Broad singlet around δ 8.0–8.5 ppm (2H, exchangeable with D₂O).
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Aromatic Proton: Singlet around δ 8.4–8.6 ppm (1H, Pyrazine C-5 H). Note: The shift is

deshielded due to the electron-deficient nature of the fused ring system.

Mass Spectrometry (LC-MS)[7]
Ionization: ESI (+)

Molecular Ion: [M+H]⁺ = 187.0 (for ³⁵Cl).

Isotope Pattern: Distinct 3:1 ratio for M and M+2 peaks (187/189) confirms the presence of a

single chlorine atom.

HPLC Purity
Column: C18 Reverse Phase.

Mobile Phase: Water/Acetonitrile with 0.1% Formic Acid.

Retention: The compound is moderately polar; expect elution earlier than fully arylated

derivatives but later than the aminopyrazine precursor.

Safety & Handling
Hazard Classification: Irritant (Skin/Eye), Acute Toxicity (Oral).

Specific Precaution: As with many aminothiazoles, potential sensitization is a risk. Handle in

a fume hood.

Reactivity: The C-6 chloride is reactive toward nucleophiles under forcing conditions. Avoid

prolonged exposure to strong bases unless intended for reaction.
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Medicinal Chemistry Application:Thiazolo[4,5-b]pyrazine Scaffolds in Kinase Inhibition.
(General structural class reference). Journal of Medicinal Chemistry context for bioisosteres
of purines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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